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Compound of Interest

Compound Name: HTMT dimaleate

Cat. No.: B607988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HTMT (Histamine Trifluoromethyl Toluidide) dimaleate is a potent synthetic agonist for both

histamine H1 and H2 receptors.[1][2] It is significantly more active than histamine itself,

particularly in H2-mediated effects.[1] This compound is a valuable tool for in vitro studies

investigating the roles of histamine receptors in various cellular processes, including immune

responses, cell proliferation, and calcium signaling.[3][4] These application notes provide

detailed protocols for the preparation and use of HTMT dimaleate solutions in cell culture

experiments.
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Property Value Source

Full Chemical Name

6-[2-(1H-imidazol-5-

yl)ethylamino]-N-[4-

(trifluoromethyl)phenyl]heptana

mide dimaleate

Internal

Molecular Weight 614.57 g/mol R&D Systems

Solubility in Water Soluble to 100 mM R&D Systems, Abcam

Solubility in DMSO 60 mg/mL (97.63 mM) TargetMol

Biological Activity H1 and H2 receptor agonist

EC50 (in human lymphocytes)
1.9 x 10⁻⁵ M (for intracellular

calcium increase)

Reported Working

Concentration

10⁻⁵ M (10 µM) in dendritic cell

culture

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
HTMT Dimaleate
This protocol describes the preparation of a 10 mM stock solution, which can be further diluted

to the desired working concentration. The choice between water and DMSO as a solvent will

depend on the experimental requirements and the tolerance of the cell line to residual DMSO.

Given its high solubility in water, sterile water is the recommended solvent to avoid potential

solvent-induced artifacts.

Materials:

HTMT dimaleate powder

Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes and sterile filter tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 6.15 mg

of HTMT dimaleate (Molecular Weight = 614.57 g/mol ).

Dissolution:

Using Water: Aseptically add 1 mL of sterile, nuclease-free water to the vial containing the

HTMT dimaleate powder.

Using DMSO: Aseptically add 1 mL of sterile DMSO to the vial containing the HTMT
dimaleate powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if

necessary, particularly for aqueous solutions.

Sterilization (if prepared in water): If the stock solution is prepared in water, it is

recommended to sterilize it by passing it through a 0.22 µm sterile filter into a sterile tube.

This step is not necessary if high-quality sterile water was used and aseptic technique was

strictly followed. DMSO stock solutions are typically not filtered.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for

long-term storage. The stability of HTMT dimaleate in solution has not been extensively

reported; therefore, it is recommended to use freshly prepared solutions or to limit storage to

a few weeks.

Protocol 2: Preparation of Working Solutions and Cell
Treatment
This protocol outlines the dilution of the stock solution to the final working concentration in cell

culture medium.
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Materials:

10 mM HTMT dimaleate stock solution (from Protocol 1)

Complete cell culture medium, pre-warmed to 37°C

Cultured cells in appropriate vessels (e.g., multi-well plates, flasks)

Sterile pipettes and filter tips

Procedure:

Determine the final working concentration: Based on published data, a working concentration

of 10 µM is a good starting point for many cell types. However, the optimal concentration

should be determined empirically for each cell line and experimental endpoint through a

dose-response experiment.

Calculate the dilution factor: To prepare a 10 µM working solution from a 10 mM stock, a

1:1000 dilution is required.

Prepare the working solution:

Under a sterile cell culture hood, add the appropriate volume of the 10 mM stock solution

to the pre-warmed complete cell culture medium. For example, to prepare 1 mL of medium

containing 10 µM HTMT dimaleate, add 1 µL of the 10 mM stock solution to 999 µL of

medium.

Mix gently by pipetting up and down or by swirling the vessel.

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the freshly prepared medium containing the desired concentration of HTMT
dimaleate to the cells.

Incubate the cells for the desired period according to the experimental design.
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Note on DMSO concentration: If using a DMSO stock solution, ensure that the final

concentration of DMSO in the cell culture medium is kept low (typically below 0.1%) to avoid

solvent toxicity. For a 1:1000 dilution, the final DMSO concentration will be 0.1%.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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